2-{[1-(2-methoxyphenyl)-1H-tetraazol-5-yl]sulfanyl}-N-(3,4,5-trimethoxyphenyl)acetamide

• Molecular Formula: C19H21N5O5S
• Molecular Weight: 431.5 g/mol
• IUPAC Name: 2-[1-(2-methoxyphenyl)tetrazol-5-yl]sulfanyl-N-(3,4,5-trimethoxyphenyl)acetamide
• InChI: InChI=1S/C19H21N5O5S/c1-26-14-8-6-5-7-13(14)24-19(21-22-23-24)30-11-17(25)20-12-9-15(27-2)18(29-4)16(10-12)28-3/h5-10H,11H2,1-4H3,(H,20,25)
• InChI Key: YKGTVSGCNMJHCT-UHFFFAOYSA-N
• SMILES: COC1=CC=CC=C1N2C(=NN=N2)SCC(=O)NC3=CC(=C(C(=C3)OC)OC)OC

Description

2-{[1-(2-methoxyphenyl)-1H-tetraazol-5-yl]sulfanyl}-N-(3,4,5-trimethoxyphenyl)acetamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. This compound is also known as TATTA, and it is a tetrazole-based compound that has shown promising results in various studies.

Mechanism of Action

The mechanism of action of TATTA is not fully understood, but it is believed to work by inhibiting the activity of certain enzymes and proteins in the body. TATTA has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), which is an enzyme that is involved in inflammation. TATTA has also been shown to inhibit the activity of certain kinases, which are proteins that are involved in cell signaling pathways.
Biochemical and Physiological Effects:
TATTA has been shown to have various biochemical and physiological effects in animal models. It has been shown to reduce inflammation, inhibit the growth of cancer cells, and inhibit the growth of bacteria and fungi. Additionally, TATTA has been shown to have antioxidant properties, which may help to protect cells from damage caused by free radicals.

Advantages and Limitations for Lab Experiments

One of the main advantages of using TATTA in lab experiments is its potential applications in various fields of scientific research. TATTA has shown promising results in inhibiting the growth of cancer cells, reducing inflammation, and inhibiting the growth of bacteria and fungi. Additionally, TATTA is a relatively stable compound that can be easily synthesized and purified. However, one of the limitations of using TATTA in lab experiments is its potential toxicity. TATTA has been shown to be toxic to certain cell types, and further studies are needed to determine its safety and efficacy.

Future Directions

There are several future directions for the research on TATTA. One of the main areas of research is its potential applications in cancer treatment. TATTA has shown promising results in inhibiting the growth of cancer cells, and further studies are needed to determine its efficacy in animal models and clinical trials. Additionally, TATTA has potential applications in the treatment of inflammation and microbial infections. Further studies are needed to determine its safety and efficacy in these areas. Finally, TATTA has potential applications in the development of new drugs and therapies. Further studies are needed to determine its potential as a drug candidate and to optimize its pharmacological properties.

Synthesis Methods

The synthesis of TATTA is a complex process that involves several steps. The first step is the synthesis of 2-(2-methoxyphenyl)-1H-tetrazole-5-thiol, which is achieved by reacting 2-methoxyphenyl isothiocyanate with sodium azide. The second step is the synthesis of 2-(2-methoxyphenyl)-1H-tetrazole-5-thiol with 3,4,5-trimethoxybenzyl bromide to form TATTA. The final product is purified using column chromatography.

Scientific Research Applications

TATTA has shown potential applications in various fields of scientific research. It has been extensively studied for its anti-cancer properties, and it has shown promising results in inhibiting the growth of cancer cells. TATTA has also been studied for its anti-inflammatory properties, and it has shown potential in reducing inflammation in various animal models. Additionally, TATTA has been studied for its anti-microbial properties, and it has shown potential in inhibiting the growth of various bacteria and fungi.